Cas no 1804694-73-2 (Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate)

• Product Name: Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate
• CAS No: 1804694-73-2
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4878692
• Update Time: 2025-05-24

Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)3-6-7(4-14)11(16(18)19)15-5-8(6)10(12)13/h5,10H,2-3H2,1H3
• InChI Key： KSVILEWCYFYVTE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate

Comprehensive Overview of Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1804694-73-2)

Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804694-73-2, has garnered attention due to its unique structural features, including the difluoromethyl and nitro functional groups, which contribute to its reactivity and potential utility in drug discovery. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The chemical structure of Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate combines a pyridine core with multiple substituents, each playing a critical role in its properties. The cyano group enhances its electrophilicity, while the ethyl acetate moiety improves solubility in organic solvents. These characteristics make it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in addressing challenges related to drug resistance and sustainable agriculture, aligning with global trends toward greener and more efficient chemical solutions.

In the context of AI-driven drug discovery, Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate has emerged as a candidate for virtual screening and molecular docking studies. Its nitropyridine scaffold is frequently queried in databases like PubChem and Reaxys, reflecting its relevance in modern computational chemistry. Researchers often search for "pyridine derivatives for antimicrobial applications" or "difluoromethyl compounds in agrochemicals," underscoring the demand for detailed information on such molecules.

The synthesis of Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate typically involves multi-step reactions, including nitration and esterification, with yields optimized through advanced catalytic methods. Its purity and stability are critical for reproducibility in research, making analytical techniques like HPLC and NMR indispensable. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure offers opportunities for derivatization and library expansion.

Environmental and regulatory considerations also shape the discourse around Ethyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-acetate. With growing emphasis on green chemistry, researchers are exploring solvent-free or low-waste synthetic routes for such intermediates. Additionally, its non-toxic profile under standard handling conditions aligns with REACH and FDA guidelines, facilitating its adoption in industrial applications.

Future prospects for CAS 1804694-73-2 include its integration into high-throughput screening platforms and combinatorial chemistry workflows. As interest in heterocyclic compounds surges, this molecule's role in developing next-generation therapeutics and crop protection agents is likely to expand. Collaborative efforts between academia and industry will further elucidate its mechanistic pathways and commercial viability.